Cas no 1713316-46-1 (4-Chlorospiro[indoline-3,4'-piperidin]-2-one)

• Product Name: 4-Chlorospiro[indoline-3,4'-piperidin]-2-one
• CAS No: 1713316-46-1
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• CID: 4613377
• Update Time: 2025-06-08

4-Chlorospiro[indoline-3,4'-piperidin]-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Chlorospiro[indoline-3,4'-piperidin]-2-one
• Spiro[3H-indole-3,4′-piperidin]-2(1H)-one, 4-chloro-

• Inchi： 1S/C12H13ClN2O/c13-8-2-1-3-9-10(8)12(11(16)15-9)4-6-14-7-5-12/h1-3,14H,4-7H2,(H,15,16)
• InChI Key： BEHJUMSMAFJPIC-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC=C2)C2(CCNCC2)C1=O

Additional information on 4-Chlorospiro[indoline-3,4'-piperidin]-2-one

Introduction to 4-Chlorospiro[indoline-3,4'-piperidin]-2-one (CAS No. 1713316-46-1)

4-Chlorospiro[indoline-3,4'-piperidin]-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1713316-46-1, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic scaffold, featuring a chlorinated indoline moiety linked to a piperidine ring, presents a promising framework for the development of novel bioactive molecules. The compound's distinct structural features make it a valuable candidate for further exploration in drug discovery programs, particularly in the quest to identify compounds with potential therapeutic applications.

The molecular structure of 4-Chlorospiro[indoline-3,4'-piperidin]-2-one encompasses a spirocyclic core, where an indoline ring is connected to a piperidine ring at the 3 and 4' positions, respectively. The presence of a chlorine atom at the 2-position of the indoline ring introduces electrophilic characteristics, making the molecule susceptible to nucleophilic substitution reactions. This reactivity allows for further functionalization, enabling chemists to tailor the compound's properties for specific biological targets. The spirocyclic nature of the molecule also contributes to its rigidity, which can be advantageous in terms of binding affinity and metabolic stability.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and pharmacological properties. Spirocycles are known for their ability to exhibit high binding affinity and selectivity towards biological targets, making them attractive candidates for drug development. Among these spirocyclic compounds, 4-Chlorospiro[indoline-3,4'-piperidin]-2-one stands out due to its complex and multifaceted structure. The combination of an indoline and piperidine moiety provides a diverse chemical space for interaction with biological receptors, which is crucial for developing effective therapeutic agents.

The indoline scaffold is particularly noteworthy in medicinal chemistry due to its prevalence in biologically active natural products and synthetic drugs. Many indoline derivatives have demonstrated significant pharmacological activity, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a chlorine atom at the 2-position of the indoline ring in 4-Chlorospiro[indoline-3,4'-piperidin]-2-one enhances its potential as a pharmacophore by increasing its lipophilicity and electrophilic reactivity. These properties make it an ideal candidate for further exploration in drug discovery efforts.

Moreover, the piperidine ring in 4-Chlorospiro[indoline-3,4'-piperidin]-2-one contributes to the compound's overall solubility and bioavailability, which are critical factors in drug development. Piperidine derivatives are known for their favorable pharmacokinetic profiles, making them suitable for oral administration and systemic distribution. The spirocyclic linkage between the indoline and piperidine rings enhances the molecule's stability against metabolic degradation, ensuring prolonged biological activity.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid identification of promising lead compounds like 4-Chlorospiro[indoline-3,4'-piperidin]-2-one. These computational tools allow researchers to predict the binding interactions of small molecules with biological targets with high accuracy. By leveraging these technologies, scientists can optimize the structure of 4-Chlorospiro[indoline-3,4'-piperidin]-2-one to enhance its binding affinity and selectivity towards specific therapeutic targets. This approach has significantly accelerated the drug discovery process in recent years.

The synthesis of 4-Chlorospiro[indoline-3,4'-piperidin]-2-one involves multi-step organic transformations that highlight its synthetic accessibility despite its complex structure. The key steps typically include cyclization reactions to form the spirocyclic core followed by functional group modifications to introduce the chlorine atom at the 2-position of the indoline ring. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in downstream applications such as biological assays and drug development.

In conclusion,4-Chlorospiro[indoline-3,4'-piperidin]-2-one (CAS No. 1713316-46-1) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique spirocyclic scaffold combined with favorable physicochemical properties makes it an attractive candidate for further exploration in drug discovery programs aimed at identifying novel therapeutic agents. As research continues to uncover new applications for this compound,4-Chlorospiro[indoline-3,4'-piperidin]-2-one is poised to play a crucial role in advancing our understanding of bioactive molecules and their potential clinical applications.